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Compound of Interest

Compound Name: 2-(2-Hydroxyethyl)quinoline

Cat. No.: B089422 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(2-Hydroxyethyl)quinoline was publicly

available at the time of this writing. The following information is synthesized from the SDSs of

the closely related compounds, quinoline and 2-hydroxyquinoline. It is imperative that

researchers conduct a thorough risk assessment for 2-(2-Hydroxyethyl)quinoline and consult

with their institution's environmental health and safety department before handling this

chemical.

Immediate Safety and Hazard Information
2-(2-Hydroxyethyl)quinoline is a derivative of quinoline and is expected to share similar

toxicological properties. Quinoline is classified as toxic if swallowed, harmful in contact with

skin, causes skin and serious eye irritation, is suspected of causing genetic defects, and may

cause cancer.[1][2][3][4] It is also toxic to aquatic life with long-lasting effects.[1][2][3]

Hazard Summary Table
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Hazard Statement GHS Classification
Precautionary Statement
Examples

Toxic if swallowed
Acute Toxicity, Oral (Category

3)

P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[2]

Harmful in contact with skin
Acute Toxicity, Dermal

(Category 4)

P280: Wear protective gloves/

protective clothing.[2]

Causes skin irritation Skin Irritation (Category 2)

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

Causes serious eye

irritation/damage

Eye Irritation (Category 2) /

Eye Damage (Category 1)

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Suspected of causing genetic

defects

Germ Cell Mutagenicity

(Category 2)

P201: Obtain special

instructions before use.[2]

May cause cancer Carcinogenicity (Category 1B)

P202: Do not handle until all

safety precautions have been

read and understood.[3]

Toxic to aquatic life with long

lasting effects

Hazardous to the aquatic

environment, long-term hazard

(Category 2)

P273: Avoid release to the

environment.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 2-(2-Hydroxyethyl)quinoline. The

following table summarizes the recommended PPE based on the hazards of related

compounds.

Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE Standard Examples

Eyes/Face
Chemical safety goggles and a

face shield

Conforming to EN 166 (EU) or

NIOSH (US) approved.[5][6]

Skin

Chemical-resistant gloves

(inspect before use) and a lab

coat or chemical-resistant

apron.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[5]

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

exposure limits are exceeded,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

A full-face respirator may be

necessary if irritation or other

symptoms are experienced.[1]

[5]

Experimental Protocols: Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] Obtain special instructions and read all safety precautions.[1][2]

Engineering Controls: Always handle 2-(2-Hydroxyethyl)quinoline in a well-ventilated area,

preferably within a chemical fume hood.[1][5]

Donning PPE: Put on all required PPE as listed in the table above before entering the

handling area.

Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors or mists.[1]

Avoid the formation of dust and aerosols.[5]

After Handling: Wash hands and any exposed skin thoroughly after handling.[1] Remove and

wash contaminated clothing before reuse.[1] Do not eat, drink, or smoke in the work area.[1]

[3]

Spill Management:
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Evacuation: Evacuate personnel from the spill area.[5]

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[5]

Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[7] Place the absorbed material into a suitable, sealed container for disposal.[1]

[5][8]

Decontamination: Ventilate and wash the spill area once the cleanup is complete.[8]

Disposal Plan:

Chemical Waste: Dispose of 2-(2-Hydroxyethyl)quinoline and any contaminated materials

as hazardous waste.[8] Disposal must be in accordance with all applicable federal, state,

and local regulations. The material may be sent to a licensed chemical destruction plant or

disposed of by controlled incineration with flue gas scrubbing.[5]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[5] Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill.[5]

Workflow and Logical Relationships
The following diagram illustrates the safe handling workflow for 2-(2-Hydroxyethyl)quinoline,

from preparation to disposal.
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Safe Handling Workflow for 2-(2-Hydroxyethyl)quinoline
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Caption: Safe handling workflow for 2-(2-Hydroxyethyl)quinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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